Cas no 2228418-11-7 ((2-fluoro-6-methoxy-4-methylphenyl)methanethiol)

• Product Name: (2-fluoro-6-methoxy-4-methylphenyl)methanethiol
• CAS No: 2228418-11-7
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• CID: 5943410
• PubChem ID: 165687401
• Update Time: 2025-05-23

(2-fluoro-6-methoxy-4-methylphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-fluoro-6-methoxy-4-methylphenyl)methanethiol
• EN300-1999171
• 2228418-11-7

• Inchi： 1S/C9H11FOS/c1-6-3-8(10)7(5-12)9(4-6)11-2/h3-4,12H,5H2,1-2H3
• InChI Key： OIAASUPPVODBOB-UHFFFAOYSA-N
• SMILES： SCC1C(=CC(C)=CC=1OC)F

Computed Properties

• Exact Mass: 186.05146431g/mol
• Monoisotopic Mass: 186.05146431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-fluoro-6-methoxy-4-methylphenyl)methanethiol

Comprehensive Overview of (2-fluoro-6-methoxy-4-methylphenyl)methanethiol (CAS No. 2228418-11-7)

The compound (2-fluoro-6-methoxy-4-methylphenyl)methanethiol (CAS No. 2228418-11-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This thiol derivative features a fluorine-substituted aromatic ring, which contributes to its distinct chemical reactivity and stability. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, agrochemicals, and material science.

One of the key features of (2-fluoro-6-methoxy-4-methylphenyl)methanethiol is its methoxy and fluorine functional groups, which enhance its electronic properties and make it a valuable building block in synthetic chemistry. The presence of the thiol group (-SH) further expands its utility, allowing for facile conjugation with other molecules or surfaces. This versatility has led to its exploration in drug discovery, where it may serve as a precursor for novel therapeutic agents targeting specific biological pathways.

In the context of current trends, the demand for fluorinated compounds like (2-fluoro-6-methoxy-4-methylphenyl)methanethiol has surged due to their importance in medicinal chemistry. Fluorine incorporation often improves the bioavailability and metabolic stability of drug candidates, making this compound a subject of intense research. Additionally, its potential role in green chemistry and sustainable synthesis aligns with the global push for environmentally friendly industrial processes.

From a technical perspective, the synthesis of CAS No. 2228418-11-7 involves precise control over reaction conditions to ensure high purity and yield. Advanced techniques such as HPLC and NMR spectroscopy are typically employed for characterization, ensuring compliance with industry standards. The compound's stability under various pH conditions and temperatures is also a critical factor for its practical applications.

Another area of interest is the compound's potential use in material science, particularly in the development of functionalized polymers and surface coatings. The thiol group can form strong bonds with metals, making it a candidate for self-assembled monolayers (SAMs) and other nanotechnology applications. This aligns with the growing focus on smart materials and advanced manufacturing techniques.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of (2-fluoro-6-methoxy-4-methylphenyl)methanethiol is crucial for optimizing its performance in specific applications. Computational modeling and QSAR studies can provide valuable insights into its behavior, further driving innovation in its use. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in cutting-edge research and industrial applications.

In summary, (2-fluoro-6-methoxy-4-methylphenyl)methanethiol (CAS No. 2228418-11-7) represents a fascinating intersection of chemistry and technology. Its unique properties and broad applicability make it a compound of significant interest across multiple disciplines. As advancements in synthetic methods and analytical techniques continue, the future prospects for this molecule are undoubtedly promising.